Cas no 60643-06-3 (1-(1,3-Dioxolan-2-yl)-pentan-2-one)

• Product name: 1-(1,3-Dioxolan-2-yl)-pentan-2-one
• CAS No: 60643-06-3
• MF: C₈H₁₄O₃
• MW: 158.19496
• CID: 496374

1-(1,3-Dioxolan-2-yl)-pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-(1,3-dioxolan-2-yl)-
• 1-(1,3-dioxolan-2-yl)pentan-2-one
• 1-(1,3-Dioxolan-2-yl)-pentan-2-one

• Inchi： InChI=1S/C8H14O3/c1-2-3-7(9)6-8-10-4-5-11-8/h8H,2-6H2,1H3
• InChI Key： CDWNCNQZFVUYAP-UHFFFAOYSA-N
• SMILES： CCCC(=O)CC1OCCO1

Computed Properties

• Exact Mass: 158.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 35.53